2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)acetamide

• IUPAC Name: 2-(4-acetylpiperazin-1-yl)-2-oxo-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]acetamide
• InChI: InChI=1S/C20H21F3N4O3S/c1-13(28)26-8-10-27(11-9-26)19(30)17(29)24-7-6-16-12-31-18(25-16)14-2-4-15(5-3-14)20(21,22)23/h2-5,12H,6-11H2,1H3,(H,24,29)
• InChI Key: XBEZHCSDRPCNFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H21F3N4O3S
• Molecular Weight: 454.5 g/mol

Description

2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H21F3N4O3S and its molecular weight is 454.47. The purity is usually 95%.
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Scientific Research Applications

Absorption, Metabolism, and Excretion Studies

Research into compounds with complex structures often involves understanding their pharmacokinetics, including how they are absorbed, metabolized, and excreted in the body. For example, studies on related compounds like mirabegron have detailed the mass balance and metabolite profiles in humans, offering insights into the drug's behavior in the body without focusing on drug dosage or side effects (Takusagawa et al., 2012). Such studies are crucial for identifying potential therapeutic applications and optimizing drug formulations.